Cas no 1702477-93-7 (3-4-fluoro-3-(trifluoromethyl)phenylbutan-1-amine)

• Product Name: 3-4-fluoro-3-(trifluoromethyl)phenylbutan-1-amine
• CAS No: 1702477-93-7
• MF: C₁₁H₁₃F₄N
• MW: 235.221236944199
• CID: 6313056
• PubChem ID: 107290697
• Update Time: 2025-10-30

3-4-fluoro-3-(trifluoromethyl)phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-4-fluoro-3-(trifluoromethyl)phenylbutan-1-amine
• 1702477-93-7
• EN300-1937585
• 3-[4-fluoro-3-(trifluoromethyl)phenyl]butan-1-amine

• Inchi： 1S/C11H13F4N/c1-7(4-5-16)8-2-3-10(12)9(6-8)11(13,14)15/h2-3,6-7H,4-5,16H2,1H3
• InChI Key： XQQRLUAEQHAFTD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C(C)CCN

Computed Properties

• Exact Mass: 235.09841207g/mol
• Monoisotopic Mass: 235.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-4-fluoro-3-(trifluoromethyl)phenylbutan-1-amine

Introduction to 3-4-fluoro-3-(trifluoromethyl)phenylbutan-1-amine (CAS No. 1702477-93-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-4-fluoro-3-(trifluoromethyl)phenylbutan-1-amine (CAS No. 1702477-93-7) represents a fascinating molecular entity that has garnered significant attention in the realms of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological properties. This compound, characterized by the presence of both fluoro and trifluoromethyl substituents on a phenyl ring, coupled with an amine functional group at the terminal position of a butyl chain, presents a rich scaffold for further derivatization and exploration.

The fluoro atom, a well-documented moiety in drug design, is known for its ability to modulate metabolic stability, binding affinity, and electronic properties of molecules. In particular, the introduction of a fluoro atom at the 3-position of the phenyl ring in this compound can enhance its lipophilicity while simultaneously influencing its interaction with biological targets. The trifluoromethyl group, on the other hand, is renowned for its electron-withdrawing effects, which can further tune the electronic landscape of the molecule. This combination of substituents makes 3-4-fluoro-3-(trifluoromethyl)phenylbutan-1-amine an intriguing candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the amine group at the C1 position of the butyl chain can form hydrogen bonds with polar residues in protein targets, while the phenyl ring, adorned with fluoro and trifluoromethyl groups, can engage in π-stacking interactions or hydrophobic pockets. Such interactions are critical for achieving high-affinity binding and could be exploited to develop small-molecule inhibitors or agonists for various biological pathways.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development due to their favorable pharmacokinetic profiles. For instance, fluoroaromatics are commonly found in antiviral, anticancer, and anti-inflammatory drugs due to their ability to enhance drug-receptor interactions. The presence of both fluoro and trifluoromethyl groups in 3-4-fluoro-3-(trifluoromethyl)phenylbutan-1-amine suggests that it may exhibit similar advantages, making it a promising candidate for further investigation.

In addition to its potential as an active pharmaceutical ingredient (API), this compound has also shown promise as a key intermediate in synthetic chemistry. The versatile nature of its functional groups allows for diverse chemical transformations, enabling chemists to explore new synthetic routes and develop novel derivatives with tailored properties. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups onto the phenyl ring, expanding its structural diversity.

Recent research has also highlighted the role of fluorinated compounds in modulating enzyme activity. Enzymes are critical targets in drug discovery due to their involvement in numerous biological processes. The unique electronic properties induced by fluorine substitution can alter enzyme kinetics by affecting substrate binding or catalytic residues. Preliminary studies on analogs of 3-4-fluoro-3-(trifluoromethyl)phenylbutan-1-amine have demonstrated promising results in inhibiting certain enzymes associated with metabolic disorders and inflammation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include Friedel-Crafts alkylation followed by nucleophilic substitution or reduction steps to introduce the desired functional groups. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability.

The growing interest in fluorinated compounds has led to several patents being filed for derivatives of this class of molecules. Companies specializing in fine chemicals and pharmaceutical intermediates have invested heavily in developing robust synthetic routes to produce these compounds on an industrial scale. This trend underscores the commercial viability and scientific importance of fluorinated molecules like 3-4-fluoro-3-(trifluoromethyl)phenylbutan-1-amine.

As our understanding of structure-property relationships continues to evolve, new applications for this compound are likely to emerge. For instance, its potential as a ligand for G-protein coupled receptors (GPCRs) or ion channels is being actively explored due to its ability to modulate receptor activity through subtle changes in electronic distribution.

In conclusion,3-4-fluoro-3-(trifluoromethyl)phenylbutan-1-amine (CAS No. 1702477-93-7) stands as a testament to the innovative potential of fluorinated chemistry in addressing unmet medical needs. Its unique structural features make it a valuable tool for medicinal chemists seeking to develop next-generation therapeutics with improved efficacy and safety profiles.